Cas no 895789-74-9 (N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2-oxo-2H-chromene-3-carboxamide
• CAS No: 895789-74-9
• MF: C₂₂H₁₅FN₄O₃S
• MW: 434.442906618118
• CID: 5511984
• Update Time: 2025-05-18

N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(2-fluorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-2-oxochromene-3-carboxamide
• N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C22H15FN4O3S/c23-17-7-3-2-6-15(17)19-25-22-27(26-19)14(12-31-22)9-10-24-20(28)16-11-13-5-1-4-8-18(13)30-21(16)29/h1-8,11-12H,9-10H2,(H,24,28)
• InChI Key： JNESDDXOBXOWAB-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2)C=C1C(NCCC1N2C(SC=1)=NC(C1=CC=CC=C1F)=N2)=O

Additional information on N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2-oxo-2H-chromene-3-carboxamide

N-{2-2-(2-Fluorophenyl)-1,2,4Triazolo[3,2-b][1,3]Thiazol-6-ylethyl}-2-Oxo-2H-Chromene-3-carboxamide: A Comprehensive Overview

N-{2-2-(2-Fluorophenyl)-1,2,4Triazolo[3,2-b][1,3]Thiazol-6-ylethyl}-2-Oxo-2H-Chromene-3-carboxamide (CAS No. 895789-74-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of chromene derivatives and incorporates a triazolo-thiazole moiety, which are known for their diverse biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

The chemical structure of N-{2-2-(2-Fluorophenyl)-1,2,4Triazolo[3,2-b][1,3]Thiazol-6-ylethyl}-2-Oxo-2H-Chromene-3-carboxamide is characterized by a chromene core linked to a triazolo-thiazole heterocycle through an ethyl bridge. The presence of a fluorophenyl substituent adds an additional layer of complexity and potentially enhances the compound's pharmacological properties. The oxo group on the chromene ring contributes to the overall stability and reactivity of the molecule.

The synthesis of this compound typically involves a multi-step process that combines various synthetic strategies. One common approach is to start with a chromene derivative and introduce the triazolo-thiazole moiety through a series of reactions such as nucleophilic substitution, cyclization, and coupling reactions. The introduction of the fluorophenyl substituent can be achieved through electrophilic aromatic substitution or other fluorination methods. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for the preparation of this compound, making it more accessible for further research and development.

In terms of biological activity, N-{2-2-(2-Fluorophenyl)-1,2,4Triazolo[3,2-b][1,3]Thiazol-6-ylethyl}-2-Oxo-2H-Chromene-3-carboxamide has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, it has been reported to exhibit potent anti-inflammatory effects by inhibiting the activity of cyclooxygenase (COX) enzymes. Additionally, preliminary data suggest that this compound may have antitumor properties by targeting key signaling pathways in cancer cells.

Recent research has also explored the pharmacokinetic properties of N-{2-2-(2-Fluorophenyl)-1,2,4Triazolo[3,2-b][1,3]Thiazol-6-ylethyl}-2-Oxo-2H-Chromene-3-carboxamide. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles in preclinical models. These findings are crucial for its potential development as a therapeutic agent. Ongoing clinical trials are evaluating its safety and efficacy in treating various conditions such as chronic inflammation and cancer.

The structural diversity and biological versatility of N-{2-2-(2-Fluorophenyl)-1,2,4Triazolo[3,2-b][1,3]Thiazol-6-ylethyl}-2-Oxo-2H-Chromene-3-carboxamide make it an attractive candidate for further investigation. Researchers are actively exploring its potential applications in drug discovery and development. For example, efforts are underway to optimize its structure to enhance its potency and selectivity for specific targets. Additionally, combination therapies involving this compound with other drugs are being studied to improve treatment outcomes.

In conclusion, N-{2-2-(2-Fluorophenyl)-1,2,4Triazolo[3,2-b][1,3]Thiazol-6-ylethyl}-2-Oxo-2H-Chromene-3-carboxamide (CAS No. 895789-74-9) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an anti-inflammatory and antitumor agent makes it a valuable target for further research and development in the field of medicinal chemistry. As more studies are conducted and new insights are gained, this compound may pave the way for innovative therapeutic approaches in the future.